5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C17H12Cl2O4/c1-9-16(17(20)21)11-7-10(5-6-15(11)23-9)22-8-12-13(18)3-2-4-14(12)19/h2-7H,8H2,1H3,(H,20,21)
• InChI Key: MGZXVXMTZCLZEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=C(C=CC=C3Cl)Cl)C(=O)O
• Molecular Formula: C17H12Cl2O4
• Molecular Weight: 351.2 g/mol

Description

5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid, also known as 5-DCMBA, is an organic compound that has been used in scientific research for a variety of applications. It is a member of the benzofuran family of compounds and has been studied for its potential uses in medicine, biochemistry, and pharmacology. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 5-DCMBA.

Scientific Research Applications

5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid has been used in a variety of scientific research applications, including medicine, biochemistry, and pharmacology. In medicine, it has been used to study the effects of compounds on the cardiovascular system, as well as its potential anti-inflammatory and anti-cancer effects. In biochemistry, it has been used to study the structure and function of enzymes and proteins, as well as the effects of compounds on the metabolism of cells. In pharmacology, it has been used to study the effects of compounds on the central nervous system, as well as its potential analgesic and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid is still not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase, which is involved in the production of prostaglandins. It is also believed to act as an agonist of certain receptors, such as the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In animal studies, it has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, as well as reduce the expression of certain genes involved in inflammation. It has also been shown to reduce the production of nitric oxide, a molecule involved in vascular relaxation, and to reduce the expression of certain genes involved in cell death. In addition, it has been shown to reduce the production of certain neurotransmitters, such as dopamine and serotonin, as well as reduce the expression of certain genes involved in neuronal plasticity.

Advantages and Limitations for Lab Experiments

5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid has a number of advantages and limitations for use in lab experiments. One of the main advantages is that it is relatively easy to synthesize, which makes it a convenient choice for researchers. It is also relatively stable, which makes it suitable for long-term storage. However, there are some limitations to using this compound in lab experiments. For example, it is not soluble in water, which can make it difficult to use in some experiments. In addition, it has a relatively low bioavailability, which means that it may not be as effective as other compounds in some experiments.

Future Directions

Given the potential applications of 5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid, there are a number of future directions for research. One of the main areas of focus is to further investigate its potential anti-inflammatory and anti-cancer effects. In addition, further research could be done to explore the effects of this compound on the cardiovascular system, as well as its potential analgesic and anticonvulsant effects. Further research could also be done to investigate the effects of this compound on the metabolism of cells, as well as its potential effects on neuronal plasticity. Finally, further research could be done to explore the potential therapeutic applications of this compound, such as its potential use in the treatment of chronic pain and other conditions.

Synthesis Methods

5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid can be synthesized through a variety of methods, including the reaction of 2,6-dichlorobenzaldehyde with 2-methyl-1-benzofuran-3-carboxylic acid in the presence of a base catalyst. The reaction is usually carried out in an aqueous solution and yields a product with a purity of 97-98%. Other methods of synthesis have also been developed, including the use of N-methyl-2-benzofuran-3-carboxamide and the reaction of 2-methyl-1-benzofuran-3-carboxylic acid with 2,6-dichlorophenol in the presence of a base catalyst.